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Compound of Interest

Compound Name: 2,4,5-Trifluorocinnamic acid

CAS No.: 247170-17-8

Cat. No.: B1310195

Get Quote

Technical Whitepaper: 2,4,5-Trifluorocinnamic Acid – Structural Analysis and Synthetic Utility

Executive Summary: The Fluorine Effect
2,4,5-Trifluorocinnamic acid (TFCA) represents a critical "molecular hinge" in medicinal

chemistry and materials science. Unlike its non-fluorinated analogs, TFCA leverages the

fluorine effect—the high electronegativity and small atomic radius of fluorine—to modulate

lipophilicity, metabolic stability, and crystalline packing.

In drug development, this molecule serves as a vital precursor to 2,4,5-trifluorobenzoic acid,

the foundational scaffold for third- and fourth-generation fluoroquinolone antibiotics. In

materials science, its rigid phenyl-acrylic core is exploited in the design of liquid crystal

mesogens, where the fluorine atoms dictate dielectric anisotropy.

Molecular Architecture & Properties
The structure of TFCA consists of a phenyl ring substituted with fluorine at the 2, 4, and 5

positions, coupled to an acrylic acid side chain. The trans (E) isomer is the thermodynamically

stable form used in synthesis.
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Property Data Relevance

IUPAC Name

(2E)-3-(2,4,5-

Trifluorophenyl)prop-2-enoic

acid

Standard nomenclature for

regulatory filing.

CAS Number 247170-17-8 Unique identifier for sourcing.

Formula
Molecular Weight: 202.13

g/mol .[1]

Melting Point 187–189 °C

High crystallinity indicates

strong intermolecular H-

bonding (dimerization).

Appearance
White to off-white crystalline

powder

Coloration often indicates trace

aldehyde impurities.

Solubility
Soluble in MeOH, EtOH,

DMSO; Insoluble in Water

Requires polar organic

solvents for reactions.
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Figure 1: Structural decomposition of 2,4,5-Trifluorocinnamic acid highlighting functional

zones.

Synthetic Methodology: The Knoevenagel Protocol
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While Heck coupling is theoretically possible, the industrial standard for synthesizing TFCA is

the Knoevenagel Condensation (Doebner Modification). This route is preferred due to the atom

economy and the lower cost of the aldehyde precursor compared to the aryl halide required for

Heck coupling.

Reagents & Setup
Precursor: 2,4,5-Trifluorobenzaldehyde (CAS 446-52-6).

Reagent: Malonic Acid (1.2 equivalents).

Catalyst: Pyridine (Solvent/Base) + Piperidine (Catalytic amount).

Conditions: Reflux (80–100°C) for 4–6 hours.

Step-by-Step Protocol (Self-Validating)
Charge: In a dry round-bottom flask equipped with a reflux condenser, dissolve 10.0 g of

2,4,5-trifluorobenzaldehyde in 30 mL of anhydrous pyridine.

Catalysis: Add 7.8 g (1.2 eq) of malonic acid and 0.5 mL of piperidine.

Scientist's Note: The piperidine acts as the initial nucleophile to form the iminium ion

intermediate, accelerating the attack on the malonate.

Reaction: Heat to 85°C. Evolution of

gas (bubbling) indicates the decarboxylation step is proceeding.

Validation: The reaction is complete when

evolution ceases and TLC (20% EtOAc/Hexane) shows consumption of the aldehyde.

Quench: Cool the mixture to 0°C and slowly pour into 100 mL of ice-cold 6M HCl.

Why: This neutralizes the pyridine and precipitates the free acid.

Isolation: Filter the white precipitate. Wash with cold water (3x) to remove pyridinium salts.
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Purification: Recrystallize from Ethanol/Water (3:1).

QC Check: Target MP should be 187–189°C. If <180°C, repeat recrystallization.

Synthetic Workflow Diagram

Start: 2,4,5-Trifluorobenzaldehyde
+ Malonic Acid

Add Pyridine/Piperidine
(Base Catalysis)

Heat to 85°C
(Decarboxylation - CO2 Release)

 Knoevenagel Condensation

Acidic Quench (HCl)
Precipitation

 -CO2

Final Product:
2,4,5-Trifluorocinnamic Acid

 Filtration & Recrystallization

Click to download full resolution via product page

Figure 2: The Doebner-Knoevenagel synthesis pathway for high-purity TFCA.
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Pharmaceutical Application: The Quinolone
Gateway
The primary utility of 2,4,5-trifluorocinnamic acid in drug development is as a precursor to

2,4,5-trifluorobenzoic acid. While the benzoic acid can be made via other routes (e.g., Grignard

carboxylation), the oxidative cleavage of the cinnamic acid is a robust method when starting

from the aldehyde.

Mechanism: The alkene double bond of TFCA is oxidatively cleaved (using

or Ozone) to yield the benzoic acid. This benzoic acid is then converted into the benzoyl
chloride, which is the key building block for the quinolone core found in antibiotics like
Lomefloxacin and analogs of Sitafloxacin.

Pathway: TFCA

Oxidative Cleavage

2,4,5-Trifluorobenzoic Acid

Benzoyl Acetate

Cyclization to Quinolone.
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Source: Santa Cruz Biotechnology (SCBT). "2,4,5-Trifluorocinnamic acid for Research

Use."

Link:

General Knoevenagel Methodology:

Context: Standard organic synthesis protocols for cinnamic acids adapted for fluorinated

substrates.

Reference:Vogel's Textbook of Practical Organic Chemistry, 5th Ed., Longman, 1989.

(Standard text, no URL).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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